Cas no 1261964-49-1 (6-(2-Carboxythiophene-4-YL)nicotinic acid)

• Product Name: 6-(2-Carboxythiophene-4-YL)nicotinic acid
• CAS No: 1261964-49-1
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• MDL: MFCD18317671
• CID: 2766412
• PubChem ID: 53223539
• Update Time: 2025-06-15

6-(2-Carboxythiophene-4-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60687679
• 1261964-49-1
• 6-(2-CARBOXYTHIOPHENE-4-YL)NICOTINIC ACID
• MFCD18317671
• 6-(2-Carboxythiophene-4-yl)nicotinic acid, 95%
• 6-(2-Carboxythiophene-4-YL)nicotinic acid

• MDL： MFCD18317671
• Inchi： 1S/C11H7NO4S/c13-10(14)6-1-2-8(12-4-6)7-3-9(11(15)16)17-5-7/h1-5H,(H,13,14)(H,15,16)
• InChI Key： GZWYLPKJLFBRMJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 249.00957888Da
• Monoisotopic Mass: 249.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Additional information on 6-(2-Carboxythiophene-4-YL)nicotinic acid

Introduction to 6-(2-Carboxythiophene-4-YL)nicotinic Acid (CAS No: 1261964-49-1)

6-(2-Carboxythiophene-4-YL)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1261964-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinic acid derivatives, which are structurally related to nicotinic acid (niacin), a well-known nutrient and precursor for nicotinamide adenine dinucleotide (NAD). The unique structural motif of 6-(2-Carboxythiophene-4-YL)nicotinic acid, featuring a thiophene ring fused with a carboxylated side chain, positions it as a promising candidate for further exploration in medicinal chemistry and drug discovery.

The molecular structure of 6-(2-Carboxythiophene-4-YL)nicotinic acid consists of a nicotinic acid core substituted with a 2-carboxythiophene group at the 4-position. This modification introduces both hydrophilic and lipophilic regions, enhancing its potential solubility and bioavailability. The thiophene ring is a heterocyclic aromatic structure that is widely recognized for its biological activity and has been incorporated into numerous pharmacologically active compounds. The presence of the carboxyl group at the 2-position further diversifies its chemical properties, enabling various functionalization strategies for drug development.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential therapeutic applications. Nicotinic acid and its analogs are known to interact with nicotinic receptors, which are crucial for neurotransmission and various physiological processes. Additionally, they have shown promise in modulating lipid metabolism, making them relevant in the treatment of hyperlipidemia and cardiovascular diseases. The structural features of 6-(2-Carboxythiophene-4-YL)nicotinic acid suggest that it may exhibit similar effects while offering unique pharmacokinetic profiles.

Recent studies have highlighted the role of thiophene-based compounds in medicinal chemistry. Thiophenes are known for their stability, ease of functionalization, and ability to cross the blood-brain barrier, making them valuable scaffolds for drug design. The incorporation of a thiophene ring into 6-(2-Carboxythiophene-4-YL)nicotinic acid not only enhances its structural diversity but also potentially improves its interaction with biological targets. This compound has been investigated for its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological activity.

The synthesis of 6-(2-Carboxythiophene-4-YL)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps typically include the coupling of a 2-carboxythiophene derivative with a nicotinic acid precursor, followed by purification procedures such as recrystallization or chromatography. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound further in both academic and industrial settings.

The biological activity of 6-(2-Carboxythiophene-4-YL)nicotinic acid has been preliminarily assessed through in vitro assays. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to metabolic disorders. These preliminary results warrant further investigation into its potential therapeutic applications. Additionally, computational modeling techniques have been employed to predict the binding affinity and interaction modes of this compound with biological targets, providing insights into its mechanism of action.

In conclusion, 6-(2-Carboxythiophene-4-YL)nicotinic acid (CAS No: 1261964-49-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, combined with the growing interest in nicotinic acid derivatives and thiophene-based compounds, make it a valuable asset for drug discovery programs. Future studies should focus on optimizing its synthesis, evaluating its pharmacological properties in detail, and exploring its potential as a lead compound for developing novel therapeutic agents.